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Compound of Interest

Compound Name: (-)-Carveol

CAS No.: 1253216-40-8

Cat. No.: B1668591

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current scientific understanding

of the human metabolism of (-)-Carveol. This monoterpenoid alcohol, a constituent of various

essential oils, undergoes biotransformation in the human body, leading to the formation of

several metabolites. Understanding these metabolic pathways is crucial for evaluating its

pharmacokinetic profile, potential bioactivity, and safety. This document summarizes key

quantitative data, details relevant experimental protocols, and visualizes the metabolic

processes.

Metabolic Pathways of (-)-Carveol
The metabolism of (-)-Carveol in humans primarily involves Phase I oxidation and Phase II

conjugation reactions. It is important to note that much of the existing research investigates (-)-
Carveol as a metabolite of other monoterpenes, such as R-(-)-carvone and (-)-limonene.

Phase I Metabolism: Formation from Precursors
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(-)-Carveol is a known human metabolite of R-(-)-carvone and (-)-limonene.[1][2] The formation

of (-)-trans-carveol from (-)-limonene occurs via hydroxylation at the C-6 position.[2] This

reaction is catalyzed by cytochrome P450 enzymes, specifically CYP2C9 and, to a lesser

extent, CYP2C19, in human liver microsomes.[2]

Phase II Metabolism: Glucuronidation
Once formed, (-)-Carveol undergoes Phase II conjugation. The primary pathway identified is

glucuronidation, where uridine 5'-diphospho-glucuronosyltransferase (UGT) enzymes catalyze

the attachment of a glucuronic acid moiety to the hydroxyl group of (-)-Carveol. This results in

the formation of (-)-carveol glucuronide, a more water-soluble compound that can be readily

excreted in the urine.[3][4] Specifically, 4R, 6S-(-)-carveol has been shown to be a substrate

for glucuronidation in human liver microsomes.[4]
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Metabolic pathway of (-)-Carveol formation and its subsequent glucuronidation.

Quantitative Data
The following tables summarize the available quantitative data on the metabolism of (-)-
Carveol from in vitro and in vivo human studies.

In Vitro Formation and Glucuronidation Kinetics in
Human Liver Microsomes
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Parameter Value Substrate Product Reference

Km (μM) 69.4 ± 10.3 R-(-)-Carvone
4R, 6S-(-)-

Carveol
[4]

Vmax (pmol/mg

protein/min)
55.3 ± 5.7 R-(-)-Carvone

4R, 6S-(-)-

Carveol
[4]

Km (μM) 10.2 ± 2.2
4R, 6S-(-)-

Carveol

(-)-Carveol

Glucuronide
[4]

Vmax (pmol/mg

protein/min)
42.6 ± 7.1

4R, 6S-(-)-

Carveol

(-)-Carveol

Glucuronide
[4]

In Vivo Urinary Excretion Following Oral Administration
of a Precursor

Precursor Dose Metabolite
% of Dose
Excreted in
Urine

Reference

R-Limonene
100-130 µg/kg

bw
cis-Carveol 0.2% [5]

R-Limonene
100-130 µg/kg

bw
trans-Carveol 0.2% [5]

Experimental Protocols
This section provides detailed methodologies for key experiments relevant to the study of (-)-
Carveol metabolism.

In Vitro Metabolism of R-(-)-Carvone to (-)-Carveol in
Human Liver Microsomes
This protocol is adapted from studies on carvone metabolism.[4]

1. Materials and Reagents:
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Pooled human liver microsomes

R-(-)-Carvone

NADPH regenerating system (e.g., NADP+, glucose-6-phosphate, glucose-6-phosphate

dehydrogenase)

Potassium phosphate buffer (pH 7.4)

Methanol (HPLC grade)

Ethyl acetate (HPLC grade)

Internal standard (e.g., camphor)

2. Incubation Procedure:

Prepare a stock solution of R-(-)-Carvone in methanol.

In a microcentrifuge tube, combine human liver microsomes (final concentration 0.5 mg/mL),

potassium phosphate buffer (100 mM, pH 7.4), and the NADPH regenerating system.

Pre-incubate the mixture at 37°C for 5 minutes.

Initiate the reaction by adding the R-(-)-Carvone substrate (final concentrations ranging from

10 to 200 µM).

Incubate at 37°C for a specified time (e.g., 30 minutes) with gentle shaking.

Terminate the reaction by adding 1 mL of ice-cold ethyl acetate.

Add the internal standard.

3. Sample Extraction and Analysis:

Vortex the mixture vigorously for 1 minute.

Centrifuge at 10,000 x g for 10 minutes to separate the organic and aqueous layers.
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Transfer the organic (upper) layer to a new tube and evaporate to dryness under a stream of

nitrogen.

Reconstitute the residue in a suitable solvent (e.g., 100 µL of methanol).

Analyze the sample by chiral gas chromatography (GC) or GC-mass spectrometry (GC-MS)

to separate and quantify the formation of (-)-Carveol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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